N-butyl-3-methoxy-N-phenylbenzamide
Overview
Description
N-butyl-3-methoxy-N-phenylbenzamide, also known as Buphenyl, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is a derivative of benzamide and has been shown to possess unique biochemical and physiological effects that make it a promising candidate for further investigation.
Mechanism of Action
N-butyl-3-methoxy-N-phenylbenzamide works by increasing the production of certain enzymes in the body, which can help to improve liver function and reduce the risk of liver damage. Additionally, this compound can help to improve the urea cycle by increasing the activity of key enzymes involved in the process. This can lead to a reduction in toxic ammonia levels in the body, which can be beneficial for patients with urea cycle disorders. Finally, this compound has been shown to inhibit the growth of cancer cells by inducing cell death and preventing the formation of new blood vessels that are necessary for tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the ability to increase the activity of key enzymes involved in liver function and the urea cycle. Additionally, this compound has been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body. Furthermore, this compound has been shown to have antioxidant properties, which can help to reduce oxidative stress in the body.
Advantages and Limitations for Lab Experiments
One advantage of using N-butyl-3-methoxy-N-phenylbenzamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, this compound has been shown to be relatively safe and well-tolerated in humans, which makes it a promising candidate for further investigation. However, one limitation of using this compound in lab experiments is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-butyl-3-methoxy-N-phenylbenzamide. One area of interest is the potential use of this compound in the treatment of liver disease, as it has been shown to have a positive effect on liver function and can reduce the risk of liver damage. Additionally, further research is needed to fully understand the anti-cancer properties of this compound and its potential use in cancer treatment. Finally, more research is needed to determine the optimal dosage and administration of this compound for different medical conditions.
Scientific Research Applications
N-butyl-3-methoxy-N-phenylbenzamide has been studied for its potential use in the treatment of various medical conditions, including liver disease, urea cycle disorders, and cancer. It has been shown to have a positive effect on liver function and can reduce the risk of liver damage in patients with liver disease. Additionally, this compound has been shown to improve the urea cycle in patients with urea cycle disorders, which can lead to a reduction in toxic ammonia levels in the body. Furthermore, this compound has been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
N-butyl-3-methoxy-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-3-4-13-19(16-10-6-5-7-11-16)18(20)15-9-8-12-17(14-15)21-2/h5-12,14H,3-4,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAQNKDKFKXEFNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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